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Compound of Interest

Compound Name: (S)-(+)-2-butanol

Cat. No.: B1210342 Get Quote

An In-Depth Technical Guide to (S)-(+)-2-Butanol

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-(+)-2-Butanol, a chiral secondary alcohol, is a pivotal chemical intermediate with significant

applications in the pharmaceutical and fine chemical industries. Its stereospecific properties

make it a valuable chiral building block for the asymmetric synthesis of complex molecules,

most notably in the production of active pharmaceutical ingredients (APIs). This technical guide

provides a comprehensive overview of (S)-(+)-2-Butanol, including its chemical and physical

properties, detailed synthesis methodologies, its role in drug development, and its interactions

with biological systems. This document is intended to serve as a thorough resource for

researchers, chemists, and professionals involved in drug discovery and development.

Core Properties of (S)-(+)-2-Butanol
(S)-(+)-2-Butanol, also known as (S)-(+)-sec-butyl alcohol, is the (S)-enantiomer of 2-butanol.

Its unique three-dimensional arrangement is the basis for its utility in stereoselective synthesis.

Chemical Structure and Formula:

Molecular Formula: C₄H₁₀O[1][2][3]

Linear Formula: C₂H₅CH(OH)CH₃[1][2]
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CAS Number: 4221-99-2[1][2][3]

Synonyms: (S)-(+)-sec-Butyl alcohol, (2S)-butan-2-ol

Physicochemical Data
The following table summarizes the key quantitative properties of (S)-(+)-2-Butanol.

Property Value References

Molecular Weight 74.12 g/mol [1][2]

Appearance Colorless liquid [1]

Odor Alcohol-like, vinous

Density 0.803 g/mL at 25 °C [1][2]

Boiling Point 99-100 °C [1][2]

Melting Point -114.7 °C

Flash Point 24 °C (closed cup) [2]

Refractive Index (n20/D) 1.397 [1][2]

Optical Activity ([α]20/D) +13° (neat) [1][2]

Vapor Pressure 12.5 mmHg at 20 °C [1][2]

Solubility in Water Soluble

Synthesis and Production
The enantioselective synthesis of (S)-(+)-2-Butanol is of significant industrial importance.

While racemic 2-butanol can be produced through the hydration of 1-butene or 2-butene,

obtaining the pure (S)-enantiomer requires stereoselective methods. Biocatalysis has emerged

as a highly effective and environmentally benign approach.

Biocatalytic Asymmetric Reduction of 2-Butanone
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A prominent method for producing (S)-(+)-2-Butanol is the asymmetric reduction of the

prochiral ketone, 2-butanone, using alcohol dehydrogenases (ADHs). Certain ADHs exhibit

high enantioselectivity, preferentially producing the (S)-enantiomer.

This protocol is a representative example based on established principles of biocatalytic

reduction.

Materials:

Carbonyl reductase from Candida parapsilosis (or another (S)-selective ADH)

Coenzyme NAD⁺

2-Butanone (substrate)

2-Heptanol (co-substrate for coenzyme regeneration and organic phase)

Triethanolamine (TEA) buffer (100 mM, pH 7.0)

Stirred reactor vessel

Procedure:

Prepare the Aqueous Phase: In a stirred reactor adjusted to 30°C, prepare the aqueous

buffer phase by dissolving NAD⁺ and the carbonyl reductase from Candida parapsilosis in

the TEA buffer.

Add the Organic Phase: Add 2-heptanol to the reactor to form a two-phase system. The 2-

heptanol serves as the solvent for the substrate and product, and also as the co-substrate

for the regeneration of the coenzyme.

Initiate the Reaction: Add the substrate, 2-butanone, to the reaction mixture.

Reaction Incubation: Vigorously stir the biphasic mixture at 30°C. The reaction progress can

be monitored by periodically taking samples from the organic phase and analyzing them by

chiral gas chromatography (GC).
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Work-up and Purification: Once the reaction has reached the desired conversion, stop the

stirring and allow the phases to separate. The organic phase, containing (S)-2-butanol,

unreacted 2-butanone, and 2-heptanol, is separated. The (S)-2-butanol can be purified from

this mixture by fractional distillation.

Production Workflow
The following diagram illustrates the general workflow for the biocatalytic production of (S)-
(+)-2-Butanol.
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Consequences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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